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Compound of Interest

Compound Name: Citrulline

Cat. No.: B1669108

A foundational step in any disposal plan is a thorough understanding of the substance's hazard
profile. The classification of L-Citrulline can vary between suppliers. For instance, some Safety
Data Sheets (SDS) classify it as "Not a hazardous substance or mixture" according to OSHA
29 CFR 1910.1200.[3] However, other suppliers classify it as a substance that causes skin
irritation (H315) and serious eye irritation (H319).[4]

Expert Insight: Given the conflicting classifications, the principle of As Low As Reasonably
Achievable (ALARA) should be applied to potential exposure. It is prudent practice to treat L-
Citrulline as a potential skin and eye irritant. Therefore, the use of standard Personal
Protective Equipment (PPE), including safety glasses and gloves, is mandatory when handling
the compound.[4][5]

Crucially, L-Citrulline is not listed as a hazardous waste by the U.S. Environmental Protection
Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6] It does not
appear on the P-list (acutely hazardous) or U-list (toxic) of discarded commercial chemical
products.[6][7] This distinction is central to its disposal pathway, separating it from more
stringently regulated laboratory chemicals.
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Parameter Description Source

Varies: Not classified as
GHS Classification hazardous OR Skin Irritant [3114]
(Cat. 2), Eye Irritant (Cat. 2)

) None required OR Irritant
Hazard Pictogram ) [4]
(Exclamation Mark)

Signal Word None required OR Warning [4]

None required OR H315:
Hazard Statements Causes skin irritation, H319: [4]
Causes serious eye irritation

Not a federally listed
RCRA Status [6]
hazardous waste

Section 2: Disposal Decision Workflow

The correct disposal procedure depends on the form of the L-Citrulline waste. This decision
tree provides a clear workflow for laboratory personnel to select the appropriate disposal
pathway.

Empty Stock Container

‘Contaminated Labware & PPE
(Gloves, wipes, plastic tubes)

Solid L-Citrulline
(Unused reagent, spill cleanup material)

Follow Protocol C:
Solid Lab Waste Disposal

Follow Protocol A:
Non-Hazardous Solid Waste Disposal

Follow Protocol D:
Container Decommissioning
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Caption: Decision tree for selecting the correct L-Citrulline disposal protocol.

Section 3: Step-by-Step Disposal Protocols

Always consult your institution's Environmental Health & Safety (EHS) office, as local and state
regulations may have specific requirements.[8][9]

Protocol A: Solid L-Citrulline Waste (Uncontaminated)

This protocol applies to expired or surplus solid L-Citrulline reagent.

e Segregation: Ensure solid L-Citrulline waste is not mixed with any chemical classified as
hazardous.[10][11]

o Packaging:

o Place the solid waste in a durable, leak-proof container (e.g., a sealed plastic bag or a
screw-cap jar).

o The container must be compatible with the chemical; polyethylene is a suitable choice.[8]
[12]

e Labeling:

o Clearly label the container with "Non-Hazardous Waste," the full chemical name "L-
Citrulline,” and the date.[13][14] Do not use abbreviations or chemical formulas.[9]

e Disposal:

o While some institutional guidelines permit the disposal of non-hazardous solids in the
regular trash, it is best practice to place the sealed and labeled container directly into the
building's main dumpster.[15] This prevents custodial staff, who may not be trained in
chemical handling, from encountering laboratory reagents.[15]

Protocol B: Aqueous Solutions of L-Citrulline

This protocol applies to solutions containing only L-Citrulline and water.
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» Hazard Check: Verify that no other hazardous materials (e.g., solvents, heavy metals) are
present in the solution.

e pH Neutralization: Check the pH of the solution. For drain disposal, the pH should be within a
neutral range (typically between 6.0 and 9.5), as specified by your local water authority and
institutional EHS.[13] Adjust with a dilute acid or base if necessary.

o Consult EHS: Obtain approval from your institution's EHS office before disposing of any
chemical waste down the drain.[9][15] They will provide guidance based on local wastewater

regulations.
o Drain Disposal (for approved, small quantities):

o If approved, pour the neutralized, dilute solution down a laboratory sink with copious
amounts of running water. This is generally acceptable only for very small quantities from
experimental work.

o Avoid pouring large volumes or concentrated solutions down the drain, as this can be
detrimental to aquatic life and wastewater treatment processes.[4]

e Collection as Chemical Waste: If the solution does not meet the criteria for drain disposal
(e.g., contains other chemicals, is high concentration, or is a large volume), it must be
collected as non-hazardous chemical waste.

o Collect in a sealed, labeled container (as in Protocol A) and request a pickup from your
EHS office.[8]

Protocol C: Contaminated Labware & PPE

This protocol applies to items like gloves, weigh boats, paper towels, and pipette tips that are
contaminated with L-Citrulline.

e Segregation: These items should be considered solid laboratory waste.

o Packaging: Place all contaminated items into a designated solid waste container within the
lab, such as a sealed plastic bag or a lined cardboard box.[15]
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» Disposal: Once the container is full, seal it and dispose of it as non-hazardous solid waste,
following the same procedure as in Protocol A (i.e., directly to the main dumpster).

Protocol D: Decommissioning Empty Containers

An "empty" container that held L-Citrulline must be properly decommissioned before disposal.

» "RCRA Empty" Standard: Ensure the container is "RCRA empty," meaning no freestanding
liquid remains and all material that can be practically removed has been.[15]

e Rinsing: Since L-Citrulline is not a P-listed acutely hazardous waste, triple rinsing is not
required by federal law.[11][14] However, rinsing the container with water is good laboratory
practice. The rinsate can be disposed of down the drain (see Protocol B).

o Defacing Labels: Completely remove or deface the original manufacturer's label.[12][15] This
is a critical step to prevent the container from being mistaken for one that still contains a
chemical.

» Disposal: The defaced, empty container can be disposed of in the regular trash or recycling
bin, according to your facility's guidelines.

Section 4: Emergency Procedures - Spill
Management

In the event of an L-Citrulline spill, a prompt and correct response is necessary to ensure
safety.
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Caption: Workflow for responding to a solid L-Citrulline spill.
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Spill Cleanup Protocol:

Alert & Evacuate: Alert personnel in the immediate area. For a large spill, evacuate the area
if necessary.

» Don PPE: Before approaching the spill, ensure you are wearing appropriate PPE: safety
glasses, a lab coat, and chemical-resistant gloves.[4][5]

e Avoid Dust Inhalation: Do not sweep the dry powder. To prevent dust from becoming
airborne, gently cover the spill with wet paper towels or use a vacuum equipped with a HEPA
filter.[4][16]

o Collect Material: Mechanically collect the dampened material or powder using a scoop or
dustpan.[4]

o Package & Label Waste: Place all contaminated materials (paper towels, collected powder)
into a heavy-duty plastic bag. Seal the bag and label it clearly as "Non-Hazardous Waste: L-
Citrulline Spill Debris."

o Decontaminate Surface: Clean the spill area thoroughly with soap and water.
» Dispose: Dispose of the sealed waste bag according to Protocol A for solid waste.
» Hygiene: Wash hands thoroughly with soap and water after the cleanup is complete.[4]

By implementing these detailed procedures, your laboratory can manage L-Citrulline waste in
a manner that is safe, compliant, and environmentally responsible, reinforcing the high
standards of your research operations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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